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Introduction

(+)-β-Irone is a valuable terpenoid ketone and a key contributor to the characteristic powdery,

floral, and woody scent of orris root oil, derived from the rhizomes of various Iris species.[1][2]

Although it is a minor component in natural orris oil, its unique and powerful aroma makes it a

sought-after ingredient in high-end perfumery.[1] The lengthy and costly process of natural

extraction has driven the development of various synthetic routes to produce β-irone for the

fragrance industry.[1][3] These application notes provide a comprehensive overview of the use

of (+)-β-irone in fragrance chemistry, including its olfactory properties, synthesis, and analytical

protocols.

Olfactory Profile
The olfactory profile of β-irone is complex and significantly influenced by its stereochemistry.

The racemic mixture, (±)-β-irone, possesses a multifaceted aroma with a strong, transparent,

fruity-green top note, a rich violet floral heart, and a clear, powerful, and long-lasting powdery

and woody base.[1][2] The distinct scent profiles of the individual enantiomers have also been

characterized.

Table 1: Olfactory Profile of β-Irone Enantiomers
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Enantiomer Odor Description Reference

(+)-β-Irone

Described as having a β-

ionone-type odor with warm

floral-woody tones and green,

anisic aspects. It is considered

a long-lasting dry-down note.

[4]

(-)-β-Irone

Characterized by a woody and

sweet honey-like scent with

floral, ionone-type facets and a

fruity tonality. It can also have

an unpleasant smoky

character.

[4]

Applications in Fragrance Compositions
Due to its potent and elegant aroma, β-irone is utilized in fine fragrances to impart powdery,

violet, and woody notes. It can add depth and sophistication to floral bouquets and is often

used to create a "retro" or classic feel in perfumes.[5] Its substantivity makes it a valuable

component in the dry-down of a fragrance, contributing to its longevity on the skin.[6] The

recommended usage level for beta-irone in a fragrance concentrate is up to 2.0%.[7]

Physicochemical Properties
A summary of the key physicochemical properties of β-irone is provided below.

Table 2: Physicochemical Properties of β-Irone
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Property Value Reference(s)

Molecular Formula C₁₄H₂₂O [6][8]

Molecular Weight 206.33 g/mol [8][9]

Appearance Pale yellow clear liquid [6]

Specific Gravity
0.92400 to 0.93600 @ 25.00

°C
[6][7]

Refractive Index
1.49300 to 1.50400 @ 20.00

°C
[6][7]

Boiling Point
293.00 to 295.00 °C @ 760.00

mm Hg
[6]

Flash Point 260.00 °F (126.67 °C) [6][7]

Vapor Pressure
0.002000 mmHg @ 25.00 °C

(estimated)
[6]

Solubility

Soluble in alcohol; sparingly

soluble in water (2.98 mg/L @

25 °C, estimated)

[6]

Natural Occurrence
β-Irone is found as a minor constituent of the irone isomers in the essential oil extracted from

the rhizomes of Iris species, commonly known as orris root. The composition of irones can vary

significantly depending on the Iris species.

Table 3: Concentration of Irones in Selected Iris Species Essential Oils
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Iris Species α-Irone (%) γ-Irone (%) β-Irone (%) Reference(s)

I. pseudopallida

(EO by HD)

24.70 (cis-α-

irone)
- - [10]

I. graminea

(leaves)
2.71

1.00 (trans-2,6-γ-

irone)
- [11][12]

I. pallida

(rhizomes)
2.85 - - [13][14]

Enzymatic

Method (I.

pallida)

31.6

(predominantly

dextrorotatory

cis-α-irone), 4.0

((+)-trans-α-

irone)

49.8 ((+)-cis-γ-

irone), 0.6 ((-)-

trans-γ-irone)

Traces [15][16]

Note: The table highlights the predominant irone isomers found in different studies. The

absence of a value for β-irone indicates it was not a major reported component in those

analyses.

Experimental Protocols
Protocol 1: Synthesis of (±)-β-Irone
This protocol is based on the gram-scale synthesis of (±)-β-irone from 3-methylcyclohexanone.

[1]

Objective: To synthesize (±)-β-irone for olfactory evaluation and use in fragrance compositions.

Materials:

3-methylcyclohexanone

Sodium hydride (NaH)

Dimethyl carbonate
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Potassium hydroxide (KOH)

Methanol (MeOH)

Methyl iodide (CH₃I)

Acetone

Sodium methoxide (NaOMe)

γ-Butyrolactone

Sodium bis(trimethylsilyl)amide (NaHMDS)

(E)-But-2-enal (Crotonaldehyde)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Synthesis of 2,2,3-trimethylcyclohexanone:

Follow established literature procedures to synthesize 2,2,3-trimethylcyclohexanone from

3-methylcyclohexanone. This multi-step process typically involves methylation and other

transformations.

Synthesis of γ-methylcyclocitral:
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Convert 2,2,3-trimethylcyclohexanone to γ-methylcyclocitral through a formylation reaction

followed by cyclization.

Aldol Condensation to form β-Irone:

Dissolve γ-methylcyclocitral in an appropriate solvent.

Add a base such as sodium bis(trimethylsilyl)amide (NaHMDS) to the solution at a

controlled temperature.

Slowly add (E)-but-2-enal to the reaction mixture.

Allow the reaction to proceed until completion, monitoring by Thin Layer Chromatography

(TLC).

Quench the reaction with saturated aqueous NH₄Cl.

Extract the product with diethyl ether.

Wash the organic layer with water and brine, then dry over anhydrous MgSO₄.

Concentrate the solution under reduced pressure to obtain the crude product.

Purification:

Purify the crude β-irone using silica gel column chromatography with a hexane/ethyl

acetate gradient.

Further purification can be achieved by distillation under reduced pressure to obtain (±)-β-

irone with a purity of >96%.[1]

Expected Outcome: (±)-β-Irone as a pale yellow oil with the characteristic powdery, violet, and

woody aroma.

Protocol 2: Olfactory Evaluation of β-Irone
This protocol describes a standard method for the sensory evaluation of fragrance materials.[1]

Objective: To characterize the olfactory properties of synthesized (±)-β-irone.
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Materials:

Synthesized (±)-β-irone (purity >96%)

Ethanol (99.5%, fragrance grade)

Smelling blotters (perfume test strips)

Reference fragrance materials (e.g., natural orris absolute)

Panel of trained evaluators

Procedure:

Sample Preparation:

Prepare solutions of (±)-β-irone in ethanol at various concentrations (e.g., 1%, 0.1%,

0.01%).

Prepare a solution of the reference material (e.g., orris absolute) at a comparable

concentration.

Evaluation:

Dip a smelling blotter into the prepared solution, ensuring a consistent amount of liquid is

absorbed.

Allow the solvent to evaporate for a few seconds.

Present the blotter to the panel of evaluators.

Instruct the evaluators to describe the scent profile at different time points (top note, heart

note, base note) over several hours or days.

Record the descriptors used by the evaluators, such as "powdery," "violet," "woody,"

"fruity," etc.
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The intensity of the scent can be rated on a numerical scale (e.g., 0 to 5, with 5 being the

highest).[1]

Data Analysis:

Compile the descriptions and intensity ratings from the evaluators.

Compare the olfactory profile of the synthesized (±)-β-irone to the reference material.

Protocol 3: Analysis of Irones by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol outlines a general method for the qualitative and quantitative analysis of irones in

essential oils or synthetic mixtures.[10][11][12]

Objective: To identify and quantify β-irone and other irone isomers in a sample.

Materials:

Sample containing irones (e.g., essential oil, synthetic mixture)

Solvent (e.g., n-hexane)

Anhydrous sodium sulfate

GC-MS system equipped with a suitable capillary column (e.g., DB-5 or equivalent)

Helium carrier gas

Procedure:

Sample Preparation:

Dilute the sample in the chosen solvent.

If analyzing an essential oil obtained by hydrodistillation or steam distillation, dry the oil

over anhydrous sodium sulfate before dilution.[11][12]

GC-MS Analysis:
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Injection: Inject a small volume (e.g., 1-2 µL) of the prepared sample into the GC injector

in split mode.

GC Conditions:

Injector Temperature: 250 °C

Oven Temperature Program: Start at 50 °C (hold for 3 min), then ramp up to 320 °C at a

rate of 4 °C/min.[11][12]

Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[11][12]

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 550.

Data Analysis:

Identify the components by comparing their mass spectra with reference spectra in a mass

spectral library (e.g., NIST, Wiley).

Confirm identifications by comparing retention indices with literature values.

Quantify the relative percentage of each component by peak area normalization.
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Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and analysis of (±)-β-Irone.
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Caption: Positional isomers of Irone based on the double bond location in the ring.
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Caption: Generalized olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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